Cas no 1806056-25-6 (4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1806056-25-6
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4811100
• Update Time: 2025-10-30

4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-2-4(11)5(8)6(12-3)7(9)10/h2,7H,1H3,(H2,11,12)
• InChI Key： ZLMSOQGFDZBEMF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)N=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine

Recent Advances in the Study of 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine (CAS: 1806056-25-6)

The compound 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine (CAS: 1806056-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of halogenated pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of both bromine and difluoromethyl groups in 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine suggests enhanced reactivity and potential for selective interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against a range of kinases involved in inflammatory pathways, making it a candidate for further investigation in autoimmune diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine. A recent patent (WO2023056123) describes a novel catalytic method for its production, which reduces byproduct formation and improves scalability. This method employs palladium-catalyzed cross-coupling reactions, offering a more efficient route compared to traditional approaches. The improved synthesis protocol is expected to facilitate further pharmacological studies and preclinical evaluations.

Biological evaluations of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology reported that 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine disrupts specific PPIs involved in cancer cell proliferation, suggesting its utility as a lead compound for anticancer drug development. The study utilized X-ray crystallography to elucidate the binding mode of the compound, providing insights for structure-activity relationship (SAR) optimization.

Despite these promising results, challenges remain in the development of 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine as a therapeutic agent. Issues such as metabolic stability and off-target effects need to be addressed through further medicinal chemistry optimization. Ongoing research is exploring the incorporation of this scaffold into prodrug formulations to enhance bioavailability and reduce toxicity.

In conclusion, 4-Amino-3-bromo-2-(difluoromethyl)-6-methylpyridine represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable subject for continued research. Future studies should focus on expanding its therapeutic applications and addressing current limitations to unlock its full potential in the treatment of various diseases.